Cas no 104591-57-3 (2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)-)
104591-57-3 structure
Product Name:2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)-
CAS No:104591-57-3
MF:C13H17N3O
MW:231.293582677841
CID:1145367
Update Time:2024-07-27
2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)-
-
- Inchi: 1S/C13H17N3O/c1-16-8-6-10(7-9-16)14-13-15-11-4-2-3-5-12(11)17-13/h2-5,10H,6-9H2,1H3,(H,14,15)
- InChI Key: XIGPLNVINIPBFU-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2N=C1NC1CCN(C)CC1
Computed Properties
- Exact Mass: 231.13731
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- Melting Point: 132.1 °C
- Boiling Point: 351.1±52.0 °C(Predicted)
- PSA: 41.3
- pka: 8.69±0.10(Predicted)
2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
104591-57-3 (2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk